Cas no 952573-42-1 (9H-Fluoren-9-one-D4)

• Product Name: 9H-Fluoren-9-one-D4
• CAS No: 952573-42-1
• MF: C₁₃H₈O
• MW: 184.226670265198
• CID: 827230
• Update Time: 2023-11-18

9H-Fluoren-9-one-D4 Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one-D4
• CID 134715399

• Inchi： 1S/C13H8O/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8H/i1D,3D,5D,7D
• InChI Key： YLQWCDOCJODRMT-DNZPNURCSA-N
• SMILES： O=C1C2C=CC=CC=2C2C([2H])=C([2H])C([2H])=C([2H])C=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1